Cas no 2344681-30-5 (1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane-1-carboxylic acid)

• Product Name: 1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane-1-carboxylic acid
• CAS No: 2344681-30-5
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 6583841
• PubChem ID: 139022606
• Update Time: 2025-11-03

1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7425727
• 2344681-30-5
• Z3690358898
• 1-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)cyclopropane-1-carboxylic acid
• 1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C23H24N2O4/c26-21(27)23(9-10-23)25-13-11-24(12-14-25)22(28)29-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,26,27)
• InChI Key： CQMMNODBUHOVDZ-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)=O

Computed Properties

• Exact Mass: 392.17360725g/mol
• Monoisotopic Mass: 392.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane-1-carboxylic acid

Introduction to 1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane-1-carboxylic acid (CAS No. 2344681-30-5)

1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane-1-carboxylic acid, identified by the CAS number 2344681-30-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a piperazine moiety linked to a cyclopropane ring, both of which are well-documented scaffolds in drug discovery due to their ability to modulate biological pathways through precise interactions with target proteins and enzymes.

The structural motif of 1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane-1-carboxylic acid incorporates several key features that contribute to its potential as a pharmacophore. The piperazine ring, a six-membered aromatic heterocycle with two nitrogen atoms, is renowned for its versatility in drug design. It serves as a privileged scaffold in numerous therapeutic agents, including antipsychotics, antidepressants, and antihistamines, owing to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The presence of the fluoren-9-ylmethoxycarbonyl substituent further enhances the compound's complexity and functional diversity, providing a rigid aromatic system that can improve binding affinity and selectivity.

The cyclopropane ring, another critical component of this molecule, introduces conformational rigidity and can serve as a pharmacophoric element that optimizes interactions with biological targets. Cyclopropanes are known for their unique electronic properties and their ability to adopt specific spatial orientations, which can be exploited to fine-tune the binding mode of drug candidates. In the context of 1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane-1-carboxylic acid, the cyclopropane moiety is likely positioned to interact with specific pockets on the target protein or enzyme, thereby enhancing the compound's efficacy.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding the three-dimensional structure of molecules like 1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane-1-carboxylic acid. High-resolution crystal structures of target proteins have provided valuable insights into how this compound can be optimized for improved pharmacokinetic properties. For instance, studies have demonstrated that the fluoren-9-ylmethoxycarbonyl group can serve as a key anchor point for interactions with hydrophobic residues in the binding pocket, while the piperazine ring and cyclopropane unit can engage in complementary hydrogen bonding and hydrophobic interactions.

The synthesis of 1-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]cyclopropane - 1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including protection-deprotection strategies for the piperazine nitrogen atoms and regioselective introduction of the cyclopropane unit. The use of advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions has enabled chemists to construct the complex framework of this molecule with high efficiency and precision.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in various therapeutic areas. The piperazine moiety is particularly relevant in central nervous system (CNS) drug discovery, where it has been shown to modulate neurotransmitter receptors such as serotonin receptors (5-HT). The cyclopropane ring has also been implicated in enhancing binding affinity for certain enzymes involved in metabolic disorders. The fluoren - 9 - ylmethoxycarbonyl group adds an additional layer of complexity, potentially influencing solubility and metabolic stability.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying novel lead compounds like 1-[4-(9H - Fluoren - 9 - ylmethoxycarbonyl)piperazin - 1 - yl]cyclopropane - 1 - carboxylic acid. Predictive models have been developed to screen large virtual libraries for molecules with optimal pharmacokinetic profiles based on their structural features. These models take into account various parameters such as lipophilicity, solubility, metabolic stability, and binding affinity to biological targets. By leveraging these computational tools, researchers can rapidly identify promising candidates for further experimental validation.

One notable application of this compound is in the development of novel therapeutics for neurological disorders. Piperazine-based compounds have been extensively studied for their potential to modulate neurotransmitter systems involved in conditions such as depression, anxiety, and epilepsy. The unique structural features of 1-[4-(9H - Fluoren - 9 - ylmethoxycarbonyl)piperazin - 1 - yl]cyclopropane - 1 - carboxylic acid make it an attractive candidate for further exploration in this area. Preclinical studies have suggested that derivatives of this compound may exhibit enhanced efficacy compared to existing treatments by virtue of their improved binding affinity and selectivity.

The role of chirality in pharmaceuticals cannot be overstated, particularly when dealing with compounds like [the product name] where stereoisomers can exhibit vastly different biological activities. The presence of stereocenters in the cyclopropane ring and piperazine moiety necessitates careful consideration during synthesis and characterization. Advanced analytical techniques such as X-ray crystallography and NMR spectroscopy have been employed to determine the absolute configuration of these stereocenters, ensuring that only enantiomerically pure forms are used in subsequent biological evaluations.

In conclusion,[the product name] (CAS No. 2344681 - 30 - 5) represents a significant advancement in medicinal chemistry with its intricate structural design aimed at optimizing biological activity. Its incorporation into drug discovery pipelines holds promise for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound,[the product name] is poised to play an increasingly important role in developing next-generation pharmaceuticals.